Cas no 2227839-52-1 (rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate)

• Product Name: rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate
• CAS No: 2227839-52-1
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5881711
• PubChem ID: 165709613
• Update Time: 2025-10-19

rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate
• EN300-1756400
• rac-methyl 3-[(1R,2S)-2-aminocyclopropyl]thiophene-2-carboxylate
• 2227839-52-1

• Inchi： 1S/C9H11NO2S/c1-12-9(11)8-5(2-3-13-8)6-4-7(6)10/h2-3,6-7H,4,10H2,1H3/t6-,7+/m0/s1
• InChI Key： UKKJWMVBBANWAR-NKWVEPMBSA-N
• SMILES： S1C=CC(=C1C(=O)OC)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate

Rac-Methyl 3-(1R,2S)-2-Aminocyclopropylthiophene-2-Carboxylate: A Comprehensive Overview

Rac-Methyl 3-(1R,2S)-2-Aminocyclopropylthiophene-2-Carboxylate (CAS No: 2227839-52-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a thiophene ring, and a carboxylic acid derivative. The cyclopropyl group contributes to the molecule's stability and reactivity, while the thiophene ring adds aromaticity and potential for electronic interactions. The carboxylic acid derivative is often utilized in various chemical reactions, including esterification and amidation.

Recent studies have highlighted the potential of rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate in drug discovery. Its stereochemistry, particularly the (1R,2S) configuration, plays a crucial role in determining its biological activity. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, making it a promising candidate for therapeutic applications. For instance, investigations into its effects on kinases and G-protein coupled receptors (GPCRs) have shown potential in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropylamine intermediate. This is followed by coupling reactions to introduce the thiophene moiety and subsequent esterification to form the carboxylic acid derivative. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired (1R,2S) configuration. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate has been studied for its role in medicinal chemistry. Its ability to act as a chiral building block makes it valuable in asymmetric synthesis, where it can be used to construct complex molecules with high enantioselectivity. Additionally, its electronic properties make it a candidate for use in materials science, particularly in the development of novel semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These studies are crucial for optimizing its use in both therapeutic and industrial applications.

In conclusion, rac-methyl 3-(1R,2S)-2-aminocyclopropylthiophene-2-carboxylate (CAS No: 2278395-5000) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.